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Compound of Interest

Compound Name: (Rac)-Beraprost sodium

Cat. No.: B15571311

Get Quote

The proper handling and disposal of (Rac)-Beraprost sodium, a potent, orally active

prostacyclin analog, are critical for ensuring laboratory safety and environmental protection.[1]

[2][3] Due to its high toxicity, stringent procedures must be followed to mitigate risks to

personnel and prevent environmental contamination. This guide provides detailed, step-by-step

instructions for researchers, scientists, and drug development professionals on the safe

disposal of this compound.

Hazard Identification and Safety Precautions
(Rac)-Beraprost sodium is classified as acutely toxic and is fatal if swallowed.[4][5][6]

Adherence to safety protocols is mandatory when handling this substance.

Table 1: Hazard Summary and Personal Protective Equipment (PPE)
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Hazard Classification
GHS Statements &
Precautionary Codes

Required Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral (Category

2)

H300: Fatal if swallowed.[4][5]

P264: Wash hands thoroughly

after handling.[4][5] P270: Do

not eat, drink or smoke when

using this product.[4][6]

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician.

[5]

Hand Protection: Compatible,

chemical-impermeable gloves

(must be inspected prior to

use).[4][5][6] Eye Protection:

Tightly fitting safety goggles

with side-shields.[4][7] Body

Protection: Fire/flame resistant

and impervious lab coat or

clothing.[4][5][8] Respiratory

Protection: Use a NIOSH-

approved respirator if

exposure limits are exceeded

or if dust formation is likely.[5]

[6]

Safe Handling and Spill Management
Proper handling in a well-ventilated area, preferably within a chemical fume hood, is essential

to minimize exposure.[4][8] Avoid the formation of dust and aerosols.[4]

Spill Management Protocol:

In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[4][7] Remove all sources of ignition.[4]

Don PPE: Wear the appropriate personal protective equipment as detailed in Table 1,

including a respirator, chemical-resistant gloves, safety goggles, and a lab coat.[5][7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or water courses.[4][7]
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Clean-up:

For solid spills, carefully vacuum or sweep up the material.[8]

For solutions, absorb with a finely-powdered, liquid-binding material such as diatomite or

universal binders.[7]

Collection: Collect all spilled material and cleanup debris into a suitable, closed, and clearly

labeled container for disposal.[4][5]

Decontamination: Clean the affected area thoroughly.[6] Wash hands and any exposed skin

with soap and plenty of water.[4][5]

(Rac)-Beraprost Sodium Disposal Procedures
Improper disposal of pharmaceutical waste can lead to significant environmental contamination

and regulatory violations.[9] Methods such as flushing down the drain or discarding in regular

trash are strictly prohibited for (Rac)-Beraprost sodium.[4][9][10]

Primary Disposal Method:

The mandated and safest method for disposing of (Rac)-Beraprost sodium is through a

licensed chemical waste management service.[4][9] The material must be treated at a

permitted facility.[11]

Method: The recommended treatment is controlled incineration with flue gas scrubbing.[4]

Procedure:

Collect all waste material (pure substance, contaminated labware, and PPE) in a suitable,

closed, and properly labeled container.[4]

Segregate the waste from other laboratory waste streams to avoid cross-contamination.

Store the sealed container in a designated, secure area away from incompatible materials.

[4]

Arrange for collection by a licensed hazardous waste disposal company.
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Disposal of Contaminated Packaging:

Containers that held (Rac)-Beraprost sodium must also be treated as hazardous.

Containers can be triple-rinsed (or the equivalent), with the rinsate collected as hazardous

waste.[4] After proper decontamination, the container may be offered for recycling or

reconditioning.[4]

Alternatively, the packaging can be punctured to render it unusable and then disposed of via

controlled incineration through a licensed service.[4]

Regulatory Framework:

Disposal must be performed in accordance with all prevailing federal, state, and local

regulations.[7] In the United States, this includes guidelines set by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and

potentially the Drug Enforcement Administration (DEA), depending on the substance's

scheduling.[11][12]
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(Rac)-Beraprost Sodium Disposal Workflow

Preparation & Collection

Compliance & Handling

Final Disposal

Identify (Rac)-Beraprost Sodium Waste
(Expired substance, contaminated labware, PPE)

Place in a sealed, clearly labeled,
appropriate hazardous waste container.

Segregate from other waste streams.

Consult Institutional, Local, State,
and Federal Regulations (EPA, RCRA).

Store container in a designated
secure secondary containment area.

Arrange for pickup by a licensed
hazardous waste disposal service.

Transport to a permitted
chemical destruction facility.

Dispose via controlled incineration
with flue gas scrubbing.

Disposal Complete & Documented

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (Rac)-Beraprost sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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